Cas no 427875-87-4 (4-Hexyl-4H-dithieno[3,2-b:2',3'-d]pyrrole)

• Product Name: 4-Hexyl-4H-dithieno[3,2-b:2',3'-d]pyrrole
• CAS No: 427875-87-4
• MF: C₁₄H₁₇NS₂
• MW: 263.4215
• CID: 4518047
• PubChem ID: 11043620
• Update Time: 2024-11-08

4-Hexyl-4H-dithieno[3,2-b:2',3'-d]pyrrole Chemical and Physical Properties

Names and Identifiers

• 4-Hexyl-4H-dithieno[3,2-b:2',3'-d]pyrrole
• 4-hexyl-4H-dithieno[3,2-b;2',3'-d]pyrrole
• 4H-Dithieno[3,2-b:2',3'-d]pyrrole, 4-hexyl-
• 4H-Dithieno[3,2-b:2',3'-d]pyrrole,4-hexyl-
• 7-hexyl-3,11-dithia-7-azatricyclo[6.3.0.0(2),?]undeca-1(8),2(6),4,9-tetraene
• 427875-87-4
• AMUYHSCQMWBWKE-UHFFFAOYSA-N
• F74281
• BS-45611
• SCHEMBL9910006
• 7-hexyl-3,11-dithia-7-azatricyclo[6.3.0.02,6]undeca-1(8),2(6),4,9-tetraene

• Inchi： 1S/C14H17NS2/c1-2-3-4-5-8-15-11-6-9-16-13(11)14-12(15)7-10-17-14/h6-7,9-10H,2-5,8H2,1H3
• InChI Key： AMUYHSCQMWBWKE-UHFFFAOYSA-N
• SMILES： S1C([H])=C([H])C2=C1C1=C(C([H])=C([H])S1)N2C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 263.08024189 g/mol
• Monoisotopic Mass: 263.08024189 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 263.4
• XLogP3: 5.1
• Topological Polar Surface Area: 61.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrroles